Cas no 83821-58-3 (Benzo[b]naphtho[2,1-d]thiophene,10-methyl-)

• Product Name: Benzo[b]naphtho[2,1-d]thiophene,10-methyl-
• CAS No: 83821-58-3
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 730513
• PubChem ID: 150066
• Update Time: 2025-04-19

Benzo[b]naphtho[2,1-d]thiophene,10-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,1-d]thiophene,10-methyl-
• 10-methylnaphtho[1,2-b][1]benzothiole
• Benzo(b)naphtho(2,1-d)thiophene, 10-methyl-
• DTXSID10232714
• Benzo[b]naphtho[2,1-d]thiophene, 10-methyl
• 10-methyl benzo[b]naphtho[2,1-d]thiophene
• 10-methylbenzo[b]naphtho[2,1-d]thiophene
• Benzo[b]naphtho[2,1]thiophene, 10-methyl
• SCHEMBL14882902
• ALSLOOZOIWFNDC-UHFFFAOYSA-N
• 83821-58-3

• Inchi： 1S/C17H12S/c1-11-5-4-8-14-15-10-9-12-6-2-3-7-13(12)17(15)18-16(11)14/h2-10H,1H3
• InChI Key： ALSLOOZOIWFNDC-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų